Ethyl 3-(trimethylsilyl)-2-cyanopropionate

• Molecular Formula: C9H17NO2Si
• Molecular Weight: 199.32 g/mol
• IUPAC Name: ethyl 2-cyano-3-trimethylsilylpropanoate
• InChI: InChI=1S/C9H17NO2Si/c1-5-12-9(11)8(6-10)7-13(2,3)4/h8H,5,7H2,1-4H3
• InChI Key: OZFGHZCHKLSWNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C[Si](C)(C)C)C#N

Description

Ethyl 3-(trimethylsilyl)-2-cyanopropionate is a useful research compound. Its molecular formula is C9H17NO2Si and its molecular weight is 199.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl cyanoacetate (5.34 g, 47.3 mmol) in dimethyl sulfoxide (DMSO, 20 ml) was added portionwise with sodium ethoxide (3.21 g, 47.2 mmol), and the mixture was stirred at room temperature for 4 hours with occasionally cooling the mixture on ice when temperature elevation was observed. The reaction mixture was put on an ice bath, and added dropwise with a solution of iodomethyltrimethylsilane (7.78 g, 36.4 mmol) in DMSO (5 ml), and the mixture was stirred at room temperature for 24 hours. The reaction mixture was added with saturated aqueous ammonium chloride, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and dried over anhydrous sodium sulfate, and the solvent was evaporated. The residue was purified by silica gel chromatography [hexane/ethyl acetate (49:1)] to obtain ethyl 3-(trimethylsilyl)-2-cyanopropionate (6.06 g, 65%) mentioned in the title as colorless oil.